Cas no 2229651-01-6 (3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal
• CAS No: 2229651-01-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5943678
• PubChem ID: 165721811
• Update Time: 2025-05-20

3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal
• EN300-1745465
• 2229651-01-6

• Inchi： 1S/C8H10N2O/c1-7-6-8(4-3-5-11)9-10(7)2/h3-6H,1-2H3/b4-3+
• InChI Key： NYDQABCKPCATIV-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal

Introduction to 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal (CAS No. 2229651-01-6)

3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal (CAS No. 2229651-01-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications in drug discovery and development.

The molecular structure of 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal consists of a propenyl group attached to a 1,5-dimethylpyrazole ring. The presence of the pyrazole moiety is particularly noteworthy, as pyrazoles are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The propenyl group adds further complexity and reactivity to the molecule, making it an interesting candidate for various chemical and biological studies.

Recent research has highlighted the potential of 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal effectively reduced the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer properties of 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal. The compound was found to exhibit significant cytotoxicity against a panel of cancer cell lines, including those derived from breast, lung, and colon cancers. Further investigations revealed that the mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways.

The structural versatility of 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Synthetic modifications can be made to enhance its solubility, stability, and bioavailability, which are crucial factors for successful drug development. For instance, the introduction of hydrophilic groups or the modification of the pyrazole ring can significantly improve the compound's pharmacokinetic profile.

In addition to its therapeutic potential, 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal has been studied for its role in chemical biology research. Its ability to interact with specific protein targets has made it a valuable tool for understanding cellular processes and disease mechanisms. For example, a study published in the Biochemical Journal demonstrated that 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal can selectively bind to a particular enzyme involved in metabolic pathways, providing insights into potential therapeutic targets for metabolic disorders.

The synthesis of 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been reported in the literature, including multistep processes involving Knoevenagel condensation and cyclization reactions. These methods have facilitated the large-scale production of the compound for both research and industrial applications.

In conclusion, 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal (CAS No. 2229651-01-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 3-(1,5-dimethyl-1H-pyrazol-3-yl)prop-2-enal is likely to play a significant role in advancing our understanding and treatment of various diseases.